Cas no 1537656-91-9 (methyl({2-3-(propan-2-yl)phenylethyl})amine)

• Product Name: methyl({2-3-(propan-2-yl)phenylethyl})amine
• CAS No: 1537656-91-9
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6203547
• PubChem ID: 82599640
• Update Time: 2025-06-10

methyl({2-3-(propan-2-yl)phenylethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-3-(propan-2-yl)phenylethyl})amine
• 1537656-91-9
• EN300-1752447
• methyl({2-[3-(propan-2-yl)phenyl]ethyl})amine

• Inchi： 1S/C12H19N/c1-10(2)12-6-4-5-11(9-12)7-8-13-3/h4-6,9-10,13H,7-8H2,1-3H3
• InChI Key： PIAIRTXZKOEFBS-UHFFFAOYSA-N
• SMILES： N(C)CCC1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on methyl({2-3-(propan-2-yl)phenylethyl})amine

Introduction to Methyl({2-3-(Propan-2-yl)phenylethyl})amine (CAS No. 1537656-91-9)

Methyl({2-3-(propan-2-yl)phenylethyl})amine, also known by its CAS number 1537656-91-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methyl group and a substituted phenylethylamine moiety. The compound's structural complexity and functional versatility make it a valuable candidate for various applications, ranging from academic research to drug development.

The chemical structure of methyl({2-3-(propan-2-yl)phenylethyl})amine can be represented as C₁₂H₁₉N. This structure consists of a central amine group attached to a phenylethyl chain, which is further substituted with an isopropyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for detailed study.

In recent years, methyl({2-3-(propan-2-yl)phenylethyl})amine has been the focus of several research studies aimed at elucidating its potential biological activities and therapeutic applications. One notable area of research involves its interaction with neurotransmitter systems in the brain. Studies have shown that this compound can modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which are crucial for regulating mood, cognition, and other neurological functions.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of methyl({2-3-(propan-2-yl)phenylethyl})amine. The researchers found that this compound exhibits potent serotonin reuptake inhibition (SRI) activity, similar to that of selective serotonin reuptake inhibitors (SSRIs) used in the treatment of depression and anxiety disorders. This finding suggests that methyl({2-3-(propan-2-yl)phenylethyl})amine could be a promising lead compound for the development of novel antidepressant drugs.

Beyond its potential as a therapeutic agent, methyl({2-3-(propan-2-yl)phenylethyl})amine has also been explored for its use in chemical synthesis and materials science. Its unique molecular structure makes it an excellent building block for constructing more complex molecules with specific functionalities. For instance, researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of advanced polymers with enhanced mechanical and thermal properties.

The synthesis of methyl({2-3-(propan-2-yl)phenylethyl})amine can be achieved through various methods, depending on the desired purity and yield. One common approach involves the reaction of 3-(isopropyl)phenylethanol with methylamine in the presence of a suitable catalyst. This method provides high yields and good purity, making it suitable for large-scale production. Another method involves the reductive amination of 3-(isopropyl)phenylethanone with methylamine using hydrogen gas and a palladium catalyst. This approach offers excellent control over the reaction conditions and product quality.

The safety profile of methyl({2-3-(propan-2-yl)phenylethyl})amine is an important consideration for both laboratory use and industrial applications. While this compound is generally considered safe when handled properly, it is essential to follow standard safety protocols to minimize any potential risks. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn during handling, and adequate ventilation should be provided to prevent inhalation of vapors.

In conclusion, methyl({2-3-(propan-2-yl)phenylethyl})amine (CAS No. 1537656-91-9) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for unmet medical needs.